Cas no 2755723-45-4 (4-(4-Bromo-3,5-difluorophenyl)pyridine)

• Product Name: 4-(4-Bromo-3,5-difluorophenyl)pyridine
• CAS No: 2755723-45-4
• MF: C₁₁H₆BrF₂N
• MW: 270.07
• CID: 5080877
• Update Time: 2025-05-20

4-(4-Bromo-3,5-difluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromo-3,5-difluorophenyl)pyridine

• Inchi： 1S/C11H6BrF2N/c12-11-9(13)5-8(6-10(11)14)7-1-3-15-4-2-7/h1-6H
• InChI Key： JIXUQCPGTHZKAI-UHFFFAOYSA-N
• SMILES： C1(Br)=C(C=C(C=C1F)C1C=CN=CC=1)F

Additional information on 4-(4-Bromo-3,5-difluorophenyl)pyridine

4-(4-Bromo-3,5-Difluorophenyl)Pyridine: A Comprehensive Overview

The compound 4-(4-Bromo-3,5-difluorophenyl)pyridine, with the CAS number 2755723-45-4, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its unique structure, which combines a pyridine ring with a bromo-difluorophenyl substituent. The presence of halogens (bromine and fluorine) in its structure imparts distinctive electronic and steric properties, making it a valuable building block in various chemical reactions and applications.

Recent studies have highlighted the potential of 4-(4-Bromo-3,5-difluorophenyl)pyridine as a key intermediate in the synthesis of bioactive compounds. Its ability to undergo various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it an essential component in the construction of complex molecular architectures. For instance, researchers have utilized this compound to synthesize novel pyridine-based ligands for transition metal catalysts, which exhibit enhanced catalytic activity in cross-coupling reactions. These advancements underscore the importance of this compound in advancing modern synthetic methodologies.

In addition to its role in organic synthesis, 4-(4-Bromo-3,5-difluorophenyl)pyridine has also been explored for its electronic properties. The pyridine ring's inherent aromaticity and electron-deficient nature make it a promising candidate for applications in optoelectronics and materials science. Recent research has demonstrated that this compound can be incorporated into organic semiconductors to improve charge transport properties. For example, studies have shown that thin films incorporating this compound exhibit enhanced electron mobility, making them suitable for use in organic field-effect transistors (OFETs). These findings highlight the potential of this compound in advancing next-generation electronic devices.

The synthesis of 4-(4-Bromo-3,5-difluorophenyl)pyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of a difluorophenyl-substituted pyridine derivative using selective electrophilic substitution methods. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound compared to traditional methods. These developments reflect the ongoing efforts to optimize synthetic routes for high-value chemical intermediates.

Beyond its chemical synthesis and applications, 4-(4-Bromo-3,5-difluorophenyl)pyridine has also been studied for its biological activity. Preclinical studies have shown that this compound exhibits moderate inhibitory effects against certain enzymes associated with neurodegenerative diseases. While further research is needed to establish its therapeutic potential, these findings suggest that this compound could serve as a lead molecule for drug discovery efforts targeting neurological disorders.

In conclusion, 4-(4-Bromo-3,5-difluorophenyl)pyridine, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from organic synthesis to materials science and pharmacology. As researchers continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.